Cas no 22884-10-2 (Imidazol-1-yl-acetic Acid)

Imidazol-1-yl-acetic Acid is a versatile heterocyclic carboxylic acid derivative, characterized by the presence of an imidazole ring linked to an acetic acid moiety. This compound is particularly valued for its role as a bifunctional building block in organic synthesis, offering both nucleophilic (imidazole) and electrophilic (carboxylic acid) reactivity. Its structural features make it useful in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry, where it can act as a ligand for metal ions. The compound’s stability under standard conditions and compatibility with a range of reaction conditions further enhance its utility in multi-step synthetic routes. Its purity and well-defined reactivity profile ensure reproducible results in research and industrial applications.
Imidazol-1-yl-acetic Acid structure
Imidazol-1-yl-acetic Acid structure
Product Name:Imidazol-1-yl-acetic Acid
CAS No:22884-10-2
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD01721800
CID:52161
PubChem ID:87559065
Update Time:2025-08-02

Imidazol-1-yl-acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Imidazol-1-yl)acetic acid
    • 1H-IMIDAZOL-1-YLACETIC ACID
    • 1H-IMIDAZOLE-1-ACETIC ACID
    • 1H-IMIDAZOLYLACETIC ACID HCL
    • 1-IMIDAZOLEACETIC ACID
    • 2-(1-IMIDAZOLYL)ACETIC ACID
    • 2-(IMIDAZOLE-1-YL)-ACETIC ACID
    • AKOS MSC-0001
    • CHEMBRDG-BB 4400175
    • IMIDAZOL-1-YL-ACETIC ACID
    • TIMTEC-BB SBB010182
    • VITAS-BB TBB000646
    • Imidazole-1-acetic acid
    • ACETIC ACID, 2-(1H-IMIDAZOL-1-YL) HYDROCHLORIDE(INTERMEDIATES OF ZOLEDRONIC ACID)
    • 1H-Imidazole-1-AceticAcid(ForZoledronicAcid)
    • Imidazol-1-yl-essigsaeure Hydrochloride
    • 1H-Imidazole-1-acetic
    • Imidazol-1-yl-essigsaeure
    • 2-imidazol-1-ylacetic acid
    • Imidazol-1-yl acetic acid
    • (1-Imidazolyl)acetic Acid
    • 1-(Carboxymethyl)imidazole
    • 1-carboxymethylimidazole
    • imidazoleacetic acid
    • imidazolyl acetic acid
    • 2-(1H-Imidazole-1-yl)acetic acid
    • 22884-10-2
    • J-521520
    • 1-Imidazolylacetic acid
    • Z57396183
    • 2-(1H-Imidazol-1-Yl)AceticAcid
    • J-014887
    • I0670
    • CS-W011164
    • WHC1J1G932
    • 2-(3H-imidazol-4-yl)acetic acid
    • A24846
    • 2-(imidazol-1-yl)acetic acid
    • SCHEMBL77978
    • 2-(N-Imidazolyl)acetic Acid
    • HY-W010448
    • CHEBI:70801
    • (1h-imidazol-1-yl)acetic acid
    • Imidazol-1-yl-essigsaeure, 1H-Imidazole-1-acetic Acid, Imidazole-1-acetic Acid
    • imidazol-1-ylacetic acid
    • UNII-WHC1J1G932
    • BDBM50026406
    • AB00419076-07
    • AB00419076-09
    • F8881-7832
    • SY003214
    • AKOS000137844
    • MLS000074022
    • ZOLEDRONIC ACID MONOHYDRATE IMPURITY D [EP IMPURITY]
    • SMR000013538
    • CHEMBL297390
    • InChI=1/C5H6N2O2/c8-5(9)3-7-2-1-6-4-7/h1-2,4H,3H2,(H,8,9)
    • [1H-imidazol-1-yl]acetic acid
    • imidazole-1-yl-acetic acid
    • RS-0402
    • AB09874
    • BB 0240486
    • MFCD01721800
    • DTXSID20177425
    • 1H-imidazole-1-ylacetic acid
    • FT-0670304
    • AM20090233
    • EN300-57904
    • QAFBDRSXXHEXGB-UHFFFAOYSA-N
    • FT-0638263
    • 1H-Imidazol-1-ylacetic acid, AldrichCPR
    • BP-11530
    • QAFBDRSXXHEXGB-UHFFFAOYSA-
    • HMS2349E08
    • Q27139105
    • NS00027286
    • HMS1684C18
    • AC-20545
    • ALBB-000273
    • BBL001468
    • STK260846
    • DB-019366
    • 2-imidazol-1-ylacetic acid,hydrochloride
    • (1H-Imidazol-1-yl)-acetic acid
    • Imidazol-1-yl-acetic Acid
    • MDL: MFCD01721800
    • Inchi: 1S/C5H6N2O2/c8-5(9)3-7-2-1-6-4-7/h1-2,4H,3H2,(H,8,9)
    • InChI Key: QAFBDRSXXHEXGB-UHFFFAOYSA-N
    • SMILES: OC(CN1C=NC=C1)=O

Computed Properties

  • Exact Mass: 126.04300
  • Monoisotopic Mass: 126.042927
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 269°C(dec.)(lit.)
  • Boiling Point: 392.1°C at 760 mmHg
  • Flash Point: 190.9℃
  • Refractive Index: 1.588
  • PSA: 55.12000
  • LogP: -0.03230

Imidazol-1-yl-acetic Acid Security Information

Imidazol-1-yl-acetic Acid Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Imidazol-1-yl-acetic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:22884-10-2)咪唑-1-乙酸
Order Number:LE3420249;LE340
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Imidazol-1-yl-acetic Acid

Comprehensive Overview of Imidazol-1-yl-acetic Acid (CAS No. 22884-10-2): Properties, Applications, and Industry Insights

Imidazol-1-yl-acetic Acid (CAS No. 22884-10-2) is a versatile organic compound with a molecular structure combining an imidazole ring and a carboxylic acid functional group. This unique combination grants it significant relevance in pharmaceutical synthesis, biochemical research, and specialty chemical applications. As interest in heterocyclic compounds grows due to their role in drug discovery, Imidazol-1-yl-acetic Acid derivatives have garnered attention for their potential in designing enzyme inhibitors and antimicrobial agents.

The compound’s chemical properties include a molecular weight of 126.11 g/mol and a melting point range of 160–165°C, making it stable under standard laboratory conditions. Its solubility in polar solvents like water and ethanol enhances its utility in organic synthesis. Researchers frequently explore its reactivity as a ligand or intermediate in metal-organic frameworks (MOFs) and peptide coupling reactions, aligning with trends in green chemistry and sustainable catalysis.

In pharmaceuticals, Imidazol-1-yl-acetic Acid serves as a precursor for bioactive molecules, particularly those targeting inflammation and metabolic disorders. Recent studies highlight its incorporation into small-molecule drugs addressing oxidative stress—a hot topic linked to aging and neurodegenerative diseases. This aligns with frequent search queries like “imidazole-based therapeutics” and “CAS 22884-10-2 applications,” reflecting market demand for novel drug scaffolds.

From an industrial perspective, the compound’s role in agrochemicals and cosmetic preservatives is expanding. Its chelating ability makes it valuable in formulating stable formulations, resonating with searches for “imidazole derivatives in cosmetics.” Regulatory compliance (e.g., REACH, FDA) ensures its safe use, a critical concern for manufacturers optimizing supply chains for high-purity chemical intermediates.

Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control of CAS 22884-10-2, addressing lab professionals’ queries about “characterization of imidazole acids.” Storage recommendations (dry, cool environments) and handling precautions (use of PPE) further enhance its safe application, topics frequently searched in laboratory safety guidelines.

Innovations in catalytic processes utilizing Imidazol-1-yl-acetic Acid are gaining traction, particularly in asymmetric synthesis—a trending area in precision chemistry. Patent analyses reveal growing IP activity around its derivatives, underscoring commercial potential. This responds to investor interest in “imidazole market growth 2024” and “specialty chemicals ROI.”

In summary, Imidazol-1-yl-acetic Acid (CAS No. 22884-10-2) bridges academic research and industrial innovation. Its multifaceted applications—from drug development to material science—position it as a compound of enduring significance, supported by evolving scientific and commercial demand.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:22884-10-2)咪唑-1-乙酸
LE3420249;LE340
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email